Cas no 2171261-83-7 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid
• CAS No: 2171261-83-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5940203
• PubChem ID: 165502197
• Update Time: 2025-05-24

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidine-4-carboxylic acid
• 2171261-83-7
• EN300-1472672

• Inchi： 1S/C27H32N2O5/c1-2-7-19(16-25(30)29-14-12-18(13-15-29)26(31)32)28-27(33)34-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,18-19,24H,2,7,12-17H2,1H3,(H,28,33)(H,31,32)/t19-/m0/s1
• InChI Key： JZIHUDYKDTXUKL-IBGZPJMESA-N
• SMILES： O(C(N[C@@H](CCC)CC(N1CCC(C(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2171261-83-7, known as 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a piperidine ring and a fluorenylmethoxycarbonyl (Fmoc) group, making it a unique entity in the realm of organic chemistry.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as stereoselective synthesis and protecting group strategies. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing the molecule during synthesis. This group ensures that the amino functionality remains intact while allowing for controlled deprotection under specific conditions. The integration of this group into the molecule's structure underscores its importance in modern chemical research.

The piperidine ring in the compound contributes to its structural stability and bioavailability. Piperidine derivatives are widely studied for their pharmacological properties, including their ability to act as neurotransmitter reuptake inhibitors. Recent studies have highlighted the potential of this compound as a modulator of neuronal signaling, offering new avenues for the treatment of neurological disorders such as depression and anxiety. The stereochemistry at the 3-position of the hexanoyl chain further enhances its specificity, making it a promising candidate for targeted drug delivery systems.

From a materials science perspective, this compound exhibits intriguing properties that make it suitable for applications in biodegradable polymers and drug delivery systems. Its ability to undergo controlled degradation under physiological conditions has been validated through in vitro studies, suggesting its potential use in sustained-release formulations. Researchers have also explored its compatibility with various biocompatible materials, paving the way for innovative applications in regenerative medicine.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the Fmoc-protected amino acid intermediate and its subsequent coupling with the piperidine derivative. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and structural integrity of the final product.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological targets. These studies have revealed that the compound exhibits favorable binding affinities toward certain G-protein coupled receptors (GPCRs), suggesting its potential role in modulating cellular signaling pathways.

In terms of therapeutic applications, this compound has shown promise in preclinical models of neurodegenerative diseases such as Alzheimer's disease. Its ability to cross the blood-brain barrier and interact with key pathological targets makes it a compelling candidate for further investigation. Ongoing clinical trials are exploring its safety profile and efficacy in human subjects, with early results indicating minimal adverse effects at therapeutic doses.

The integration of green chemistry principles into the synthesis of this compound has also been a focus of recent research efforts. Scientists have developed environmentally friendly protocols that minimize waste generation and reduce energy consumption during production. These advancements not only enhance the sustainability of manufacturing processes but also align with global initiatives to promote eco-friendly chemical practices.

In conclusion, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid represents a remarkable achievement in modern organic chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a versatile tool with applications spanning pharmacology, materials science, and biotechnology. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific innovation and clinical practice.